Cas no 287111-36-8 (2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI))

2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI) Properties

Names and Identifiers

• 2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI)
• 4-hydroxy-4-methyloxan-2-one
• 287111-36-8
• MEVALONIC-1,2-13C2 LACTONE
• 4-hydroxy-4-methyl(2, 3-13C2)oxan-2-one
• 4-Hydroxy-4-methyl(2,3-~13~C_2_)oxan-2-one
• SCHEMBL1331223
• 4-hydroxy-4-methyl(2,3-13C2)oxan-2-one
• DTXSID00736175
• J-017210
• Mevalonolactone-1,2-13C2
• Mevalonolactone-1,2-13C2, 99 atom % 13C, 98% (CP)
• DL-Mevalonic-1,2-13C2 lactone
• +Expand

• InChIKey： JYVXNLLUYHCIIH-MQIHXRCWSA-N
• Inchi： InChI=1S/C6H10O3/c1-6(8)2-3-9-5(7)4-6/h8H,2-4H2,1H3/i4+1,5+1
• SMILES： O=[13C]1OCCC(C)(O)[13CH2]1

Computed Properties

• Exact Mass: 132.06970385g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 132.06970385g/mol
• Heavy Atom Count: 9
• Complexity: 132
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Refractive Index: n20/D 1.473(lit.)
• Boiling Point: 150 °C5 mm Hg(lit.)
• Melting Point: 28 °C(lit.)
• Flash Point: 113℃
• Color/Form: Not determined
• Solubility: Not determined